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Compound of Interest

Compound Name: Humantenidine

Cat. No.: B15586373 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Humantenidine, also known as 14-Hydroxygelsenicine, is a naturally occurring indole alkaloid

found in plants of the Gelsemium genus.[1] As a member of the Gelsemium alkaloids, it is of

significant interest to the scientific community for its potential pharmacological and toxicological

properties. This technical guide provides a comprehensive overview of the known chemical

properties and solubility of Humantenidine, with a focus on presenting clear, structured data

and outlining the experimental context.

Chemical and Physical Properties
A summary of the core chemical and physical properties of Humantenidine is presented

below. It is important to note that while some experimental data is available, many of the listed

properties are based on computational predictions and should be treated as such pending

experimental verification.
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Property Value Source

Molecular Formula C₁₉H₂₂N₂O₄ [2]

Molecular Weight 342.4 g/mol [2]

CAS Number 114027-39-3 [2]

Appearance Powder [2]

Melting Point Data not available

Boiling Point 513.3 ± 60.0 °C (Predicted) [2]

Density 1.53 ± 0.1 g/cm³ (Predicted) [2]

pKa 13.52 ± 0.40 (Predicted) [2]

Synonyms: 14-Hydroxygelsenicine[2]

Solubility Profile
The solubility of a compound is a critical parameter in drug development, influencing its

absorption, distribution, metabolism, and excretion (ADME) profile. The available information

on Humantenidine's solubility is largely qualitative.

Solvent Solubility Quantitative Data Source

Chloroform Soluble Data not available

Dichloromethane Soluble Data not available

Ethyl Acetate Soluble Data not available

Dimethyl Sulfoxide

(DMSO)
Soluble Data not available

Acetone Soluble Data not available

Water Data not available Data not available

Ethanol Data not available Data not available
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One source explicitly states "N/A" (Not Available) for solubility, highlighting the gap in publicly

accessible quantitative data.[3]

Experimental Protocols
Detailed experimental protocols for the determination of the chemical and physical properties of

Humantenidine are not readily available in the public domain. However, standard

methodologies for characterizing compounds of this nature would typically include:

Melting Point Determination: Using a calibrated melting point apparatus, a small, purified

sample of Humantenidine would be heated at a controlled rate. The temperature range over

which the solid melts to a liquid would be recorded.

Boiling Point Determination: Due to the high predicted boiling point and potential for thermal

decomposition, this would likely be determined under reduced pressure using techniques like

vacuum distillation and the data extrapolated to atmospheric pressure.

Density Measurement: A gas pycnometer would be the preferred instrument for accurately

determining the density of the powdered solid.

pKa Determination: Potentiometric titration or UV-Vis spectrophotometry are common

methods. A solution of Humantenidine would be titrated with a standard acid or base, and

the change in pH or absorbance would be monitored to calculate the pKa.

Solubility Determination: The equilibrium solubility method is standard. An excess of

Humantenidine powder would be added to a known volume of the solvent of interest. The

suspension would be agitated at a constant temperature until equilibrium is reached. The

supernatant would then be filtered, and the concentration of the dissolved Humantenidine
would be determined using a suitable analytical technique, such as High-Performance Liquid

Chromatography (HPLC) with UV detection.

The following diagram illustrates a general workflow for determining the equilibrium solubility of

a compound like Humantenidine.
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Sample Preparation Equilibration Analysis

Weigh excess Humantenidine Add known volume of solvent Agitate at constant temperatureSuspension Allow to reach equilibrium Filter the suspensionSaturated solution Analyze supernatant by HPLC-UV Quantify concentration endSolubility (mg/mL)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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